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Compound of Interest

Compound Name: NTPDase-IN-1

Cat. No.: B15604520 Get Quote

Executive Summary: Ectonucleoside triphosphate diphosphohydrolase-1 (NTPDase1), also

known as CD39, is a critical enzyme in the purinergic signaling pathway, regulating the balance

between pro-inflammatory extracellular ATP and immunosuppressive adenosine. Its role in

immune evasion has made it a prime target for cancer immunotherapy. This technical guide

details the discovery and synthesis of CD39-IN-1 (also designated as compound 338), a novel

and potent small-molecule inhibitor of CD39. This document provides an in-depth overview of

the discovery process, a plausible synthetic route, mechanism of action, and the experimental

protocols utilized in its characterization, designed for researchers, scientists, and drug

development professionals.

Discovery of CD39-IN-1 (Compound 338)
CD39-IN-1 was identified through a high-throughput screening method known as DNA-

Encoded Library (DEL) technology.[1][2] This cutting-edge approach allows for the rapid

screening of billions of molecules against a target protein to identify potential binders. The

discovery process for CD39-IN-1 followed a structured workflow, from initial screening to hit

validation and characterization.

Diagram: Drug Discovery Workflow for CD39-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604520#ntpdase-in-1-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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